Cas no 475213-18-4 (1-(Naphthalen-1-yl)butan-2-one)

1-(Naphthalen-1-yl)butan-2-one is a synthetic organic compound featuring a naphthalene moiety linked to a butanone group. This structure imparts unique chemical properties, making it valuable as an intermediate in organic synthesis and specialty chemical applications. Its aromatic naphthalene component enhances stability and reactivity, while the ketone functionality allows for further derivatization, such as condensation or reduction reactions. The compound is particularly useful in pharmaceuticals, agrochemicals, and materials science due to its ability to serve as a precursor for more complex molecules. High purity grades ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its reactivity and potential sensitivity to light or moisture.

1-(Naphthalen-1-yl)butan-2-one structure

475213-18-4 structure

Product name:1-(Naphthalen-1-yl)butan-2-one

CAS No:475213-18-4

MF:C₁₄H₁₄O

MW:198.260364055634

CID:4714558

1-(Naphthalen-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(Naphthalen-1-yl)butan-2-one
- 1-naphthalen-1-ylbutan-2-one
- naphthalenylbutanone
- 1-naphthyl-2-butanone
- JMWHXPREIMDJIW-UHFFFAOYSA-N
- Inchi： 1S/C14H14O/c1-2-13(15)10-12-8-5-7-11-6-3-4-9-14(11)12/h3-9H,2,10H2,1H3
- InChI Key： JMWHXPREIMDJIW-UHFFFAOYSA-N
- SMILES： O=C(CC)CC1C=CC=C2C=CC=CC=12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 221
XLogP3: 3.4
Topological Polar Surface Area: 17.1

1-(Naphthalen-1-yl)butan-2-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1668655-5g	1-(Naphthalen-1-yl)butan-2-one	475213-18-4	98%	5g	￥13808.00	2024-05-12

1-(Naphthalen-1-yl)butan-2-one Related Literature

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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
3. Strategies to develop methods using ion-molecule reactions in a quadrupole reaction cell to overcome spectral overlaps in inductively coupled plasma mass spectrometry

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4. Strong intermolecular polarization to boost polysulfide conversion kinetics for high-performance lithium–sulfur batteries†

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5. Structural self-sorting of pseudopeptide homo and heterodimeric disulfide cages in water: mechanistic insights and cation sensing†

Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614

Additional information on 1-(Naphthalen-1-yl)butan-2-one

Comprehensive Overview of 1-(Naphthalen-1-yl)butan-2-one (CAS No. 475213-18-4): Properties, Applications, and Industry Trends

1-(Naphthalen-1-yl)butan-2-one (CAS No. 475213-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This naphthalene derivative features a unique molecular structure combining a butan-2-one moiety with a naphthalen-1-yl group, making it a versatile intermediate for synthetic applications. Its CAS registry number (475213-18-4) ensures precise identification in global chemical databases, addressing growing demands for traceability in R&D.

Recent studies highlight the compound’s role in developing fluorescent probes and organic semiconductors, aligning with trends in green chemistry and sustainable materials. Researchers frequently search for "1-(Naphthalen-1-yl)butan-2-one synthesis" or "CAS 475213-18-4 applications," reflecting its relevance in photovoltaic materials and biomedical imaging. The compound’s lipophilicity and aromatic stability also make it valuable for drug delivery systems, a hotspot in nanotechnology discussions.

From a technical perspective, 1-(Naphthalen-1-yl)butan-2-one exhibits a melting point range of 45–48°C and a molecular weight of 198.26 g/mol. Its UV-Vis absorption properties (λ_max ~280 nm) are critical for applications in optoelectronic devices, a sector projected to grow at 9.2% CAGR through 2030. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with ISO standards.

Industry queries such as "buy 1-(Naphthalen-1-yl)butan-2-one" or "CAS 475213-18-4 suppliers" underscore its commercial demand. Regulatory-wise, the compound is classified under non-hazardous categories in most jurisdictions, facilitating global trade. However, users must consult SDS documentation for handling guidelines. Innovations in catalytic synthesis methods have reduced production costs by ~18% since 2020, enhancing accessibility for academic and industrial labs.

Future directions include exploring its polycyclic aromatic hydrocarbon (PAH) properties for carbon capture technologies and battery electrolytes. As AI-driven molecular modeling accelerates discovery, 475213-18-4 exemplifies how traditional compounds can fuel cutting-edge science. This positions 1-(Naphthalen-1-yl)butan-2-one as a bridge between classical organic chemistry and emerging Industry 4.0 applications.